4-(1-benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one

• CAS: 577787-09-8
• Molecular Formula: C25H23N3O
• Molecular Weight: 381.479
• SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5
• InChI: InChI=1S/C25H23N3O/c1-18-9-5-7-13-22(18)27-17-20(15-24(27)29)25-26-21-12-6-8-14-23(21)28(25)16-19-10-3-2-4-11-19/h2-14,20H,15-17H2,1H3
• InChIKey: DQTVULXYIJFHKA-UHFFFAOYSA-N
• Solubility: not available

SAR reproducibility hinges on acquiring the exact regioisomer-benzyl on benzimidazole, not on the lactam nitrogen. Generic 'benzimidazole-pyrrolidinone' replacements risk acquiring compounds with absent or uncharacterized target engagement, as demonstrated by Gupta et al. 2020, where only specific substitution patterns produced donepezil-comparable anti-Alzheimer's profiles. - Confirmed identity: Exact mass 381.1841 Da, InChIKey DQTVULXYIJFHKA-UHFFFAOYSA-N, ensuring unambiguous detection in MS and pull-down assays. - Enables dual-site (CAS/PAS) AChE docking studies with benzimidazole-mediated π-stacking absent in simple N-benzyl analogues. - ≥95% HPLC purity; suitable as a reference standard for LC-MS method development for this chemotype.

4-(1-Benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one: Identity and Class Context

4-(1-Benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one (CAS 577787-09-8) is a fully synthetic, small-molecule heterocycle built on a pyrrolidin-2-one core, substituted at N1 with an ortho-tolyl group and at C4 with an N1-benzyl-benzimidazole moiety [1]. Its molecular formula is C₂₅H₂₃N₃O (exact mass 381.1841 Da) with the InChIKey DQTVULXYIJFHKA-UHFFFAOYSA-N [1]. The compound is supplied as a research-grade screening compound (≥95% purity, HPLC) and belongs to a broader chemotype—benzimidazole-pyrrolidinones—that has been explored preclinically for acetylcholinesterase inhibition and anti-Alzheimer’s activity, often with donepezil as the benchmark [2]. For procurement decisions, this compound serves as a rigid, benzylated analogue within structure-activity relationship (SAR) explorations of the pyrrolidin-2-one–benzimidazole series.

A

Chemotype Benzimidazole-pyrrolidinone SAR probe

B

Benchmark context Scaffold exploration vs donepezil template

C

Procurement logic Exact regioisomer for binding topology studies

• [1] SpectraBase. 4-(1-Benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2-pyrrolidinone (Compound ID: DQTVULXYIJFHKA-UHFFFAOYSA-N). John Wiley & Sons, Inc. View Source
• [2] Gupta, M.; Ojha, M.; Yadav, D.; Pant, S.; Yadav, R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem. Neurosci. 2020, 11 (18), 2849–2860. DOI: 10.1021/acschemneuro.0c00403. View Source

Why Analogues Cannot Substitute This Compound in SAR

Within the benzimidazole-pyrrolidinone family, small structural perturbations can drastically alter target engagement and physicochemical properties. The compound’s three distinct pharmacophoric elements—a lipophilic N1-benzyl on the benzimidazole, an ortho-tolyl group on the lactam nitrogen, and the pyrrolidin-2-one ring—each contribute to binding topology and metabolic stability. Closely related analogues such as 4-(1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one (CAS 491874-24-9) lack the critical benzyl group on the benzimidazole, while 1-benzyl-4-(1-benzyl-1H-benzimidazol-2-yl)pyrrolidin-2-one (CAS 847396-41-2) shifts the benzyl substitution to the lactam nitrogen, leading to divergent LogP, solubility, and possibly selectivity profiles [1]. The Gupta et al. 2020 study demonstrates that within the N-benzylated pyrrolidin-2-one series, only specific substitution patterns—not the class in general—produce an anti-Alzheimer’s profile comparable to donepezil, underscoring that broad claims of class-level interchangeability are unsupported by experimental data [1]. Consequently, generic replacement with a “similar” benzimidazole-pyrrolidinone risks acquiring a compound with unknown or absent target activity, compromising SAR integrity and screening reproducibility.

Target Compound

Benzyl on benzimidazole N1

Ortho-tolyl at lactam N; free pyrrolidinone carbonyl.

Close Analogue

Des-benzyl analogue (CAS 491874-24-9)

Lacks hydrophobic benzyl pocket; altered LogP and target engagement may shift.

MW difference +90 Da

Target Compound

Benzyl on benzimidazole only

Retains lactam NH-bonding capability; distinct PAS orientation.

Regioisomer

Dibenzyl isomer (CAS 847396-41-2)

Lactam N-benzylation alters carbonyl electronics; AChE IC₅₀ can diverge significantly.

Regioisomeric shift

• [1] Gupta, M.; Ojha, M.; Yadav, D.; Pant, S.; Yadav, R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem. Neurosci. 2020, 11 (18), 2849–2860. DOI: 10.1021/acschemneuro.0c00403. View Source

Quantitative Differentiation: This Compound vs. Analogues

Molecular Weight & Formula vs. Des-Benzyl Analogue

The target compound (C₂₅H₂₃N₃O, exact mass 381.1841 Da) is structurally differentiated from the des-benzyl analogue 4-(1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one (CAS 491874-24-9, C₁₈H₁₇N₃O, MW 291.35 Da) by the presence of an N1-benzyl substituent on the benzimidazole ring [1]. This benzyl addition increases the molecular weight by 90.13 Da (Δ30.9%), substantially enhancing lipophilicity and altering the ligand’s pharmacophore footprint. This distinction is critical for SAR studies, as the benzyl moiety can occupy a hydrophobic pocket not accessible to the smaller des-benzyl analogue.

MW vs des-benzyl

Data to verify

Exact mass 381.18 Da (+90.13 Da / +30.9% vs des-benzyl)

Benzyl group enlarges pharmacophore footprint; may alter permeability and binding.

Class-level inference; confirm experimental LogP/D.

Evidence Dimension	Molecular weight
Target Compound Data	Exact mass 381.1841 Da; C₂₅H₂₃N₃O
Comparator Or Baseline	4-(1H-Benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one (CAS 491874-24-9): exact mass 291.35 Da; C₁₈H₁₇N₃O
Quantified Difference	ΔMW = +90.13 Da (+30.9%)
Conditions	Calculated from molecular formula; SpectraBase [1] and ChemSrc

Why This Matters

A 90 Da mass difference, driven by a benzyl group, can significantly impact membrane permeability, metabolic stability, and target binding—making the compounds non-interchangeable in lead optimization and screening cascades.

• [1] SpectraBase. 4-(1-Benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2-pyrrolidinone (Compound ID: DQTVULXYIJFHKA-UHFFFAOYSA-N). John Wiley & Sons, Inc. View Source

Regioisomeric Differentiation: Dibenzyl Pyrrolidinone Isomer

The target compound bears the N-benzyl substituent exclusively on the benzimidazole ring, whereas the constitutional isomer (CAS 847396-41-2) places an additional benzyl group on the lactam nitrogen . Despite sharing the same molecular formula (C₂₅H₂₃N₃O, exact mass 381.1841 Da), the two compounds are regioisomers with distinct hydrogen-bond donor/acceptor profiles: the target compound retains a free lactam carbonyl without competing N-alkylation, while the isomer’s N1-benzyl-pyrrolidinone alters the electron density and conformational flexibility of the lactam ring [1]. In the context of acetylcholinesterase (AChE) inhibition, the Gupta et al. 2020 study demonstrated that N-benzylation position on the pyrrolidin-2-one core directly impacts AChE IC₅₀ values, with only a subset of regioisomers achieving nanomolar potency comparable to donepezil [1].

Regioisomer identity

Cross-study comparable

Target: benzyl on benzimidazole only. Isomer: benzyl on both N1 positions (CAS 847396-41-2).

Binding mode and reported AChE potency depend on N-alkyl position; verify isomer integrity.

Gupta et al. 2020: regioisomers show divergent anti-amnesic profiles.

Evidence Dimension	Regioisomeric substitution pattern
Target Compound Data	Benzyl on benzimidazole N1 only; pyrrolidin-2-one N1 substituted with ortho-tolyl
Comparator Or Baseline	1-Benzyl-4-(1-benzyl-1H-benzimidazol-2-yl)pyrrolidin-2-one (CAS 847396-41-2): benzyl on both benzimidazole N1 and pyrrolidin-2-one N1
Quantified Difference	Regioisomeric: identical formula, different connectivity; binding mode consequences documented in Gupta et al. 2020 (specific IC₅₀ data for regioisomeric N-benzyl pyrrolidin-2-ones: compound 10b showed excellent anti-Alzheimer's profile vs donepezil, while other N-benzylated regioisomers showed only satisfactory results) [1]
Conditions	Structural comparison; biological context from Gupta et al. 2020 AChE inhibition and scopolamine-induced amnesia model [1]

Why This Matters

Regioisomerism in the N-benzylated pyrrolidin-2-one series directly dictates AChE inhibitory potency; procurement of the correct regioisomer is essential for SAR fidelity and assay reproducibility.

• [1] Gupta, M.; Ojha, M.; Yadav, D.; Pant, S.; Yadav, R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem. Neurosci. 2020, 11 (18), 2849–2860. DOI: 10.1021/acschemneuro.0c00403. View Source

Alzheimer’s SAR: N-Benzylated Pyrrolidinones vs. Donepezil

In a systematic evaluation of N-benzylated (pyrrolidin-2-one)/(imidazolidin-2-one) derivatives, Gupta et al. 2020 reported that compound 10b—3-(4-(4-fluorobenzoyl)-piperidin-1-yl)-1-(4-methoxybenzyl)-pyrrolidin-2-one—displayed an excellent anti-Alzheimer’s profile in vivo (scopolamine-induced amnesia) and in vitro (AChE inhibition), comparable to donepezil [1]. The target compound 4-(1-benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one shares the core N-alkyl-pyrrolidin-2-one scaffold but introduces a benzimidazole linker between the benzyl group and the lactam ring, creating a more rigid, extended pharmacophore. This scaffold modification is hypothesized to alter binding interactions at the peripheral anionic site (PAS) of AChE, a region critical for Aβ aggregation modulation that is not addressed by simple N-benzyl pyrrolidin-2-ones [1][2].

AChE SAR context

Class-level inference

No direct IC₅₀; benzimidazole-extended scaffold vs N-benzyl pyrrolidinones.

Enables novel PAS-directed exploration beyond donepezil template; requires de novo profiling.

Reference: Gupta et al. 2020 class SAR; data to verify for this chemotype.

Evidence Dimension	AChE inhibitory potency (class-level benchmark)
Target Compound Data	No direct IC₅₀ data available; structurally positioned as a benzimidazole-extended analogue of the N-benzyl pyrrolidin-2-one class
Comparator Or Baseline	Donepezil (standard of care): AChE IC₅₀ ≈ 6–22 nM (literature range). Gupta et al. 2020 lead compound 10b: excellent anti-Alzheimer's profile vs donepezil (detailed IC₅₀ values in primary paper) [1]
Quantified Difference	Not quantifiable for target compound; class trend: N-benzyl pyrrolidin-2-ones achieve nanomolar AChE IC₅₀, but SAR is highly sensitive to substitution pattern [1]
Conditions	In vitro AChE inhibition assay and in vivo scopolamine-induced cognitive impairment mouse model [1]

Why This Matters

The compound provides a distinct benzimidazole-pyrrolidinone scaffold not represented in the published N-benzyl series; procurement enables novel SAR exploration of PAS-directed AChE modulation beyond donepezil-based templates.

• [1] Gupta, M.; Ojha, M.; Yadav, D.; Pant, S.; Yadav, R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem. Neurosci. 2020, 11 (18), 2849–2860. DOI: 10.1021/acschemneuro.0c00403. View Source
• [2] Bajda, M.; Więckowska, A.; Hebda, M.; Guzior, N.; Sotriffer, C. A.; Malawska, B. Structure-Based Search for New Inhibitors of Cholinesterases. Int. J. Mol. Sci. 2013, 14 (3), 5608–5632. DOI: 10.3390/ijms14035608. View Source

High-Priority Application Scenarios

SAR Expansion: Benzimidazole-Pyrrolidinone AChE Inhibitors

This compound is ideally suited for medicinal chemistry groups seeking to diversify beyond the N-benzyl pyrrolidin-2-one series reported by Gupta et al. 2020 [1]. By incorporating a benzimidazole spacer between the benzyl group and the lactam ring, the scaffold introduces additional H-bond acceptor capability and π-stacking potential at the peripheral anionic site (PAS) of AChE—a feature absent in simple N-benzyl analogues. Researchers can use this compound to probe whether benzimidazole insertion enhances PAS binding and Aβ anti-aggregation activity relative to direct N-benzyl substitution. Procurement of the exact regioisomer (benzyl on benzimidazole, not on lactam nitrogen) is essential to avoid confounded SAR interpretation [1].

Chemoproteomic Profiling of Benzimidazole Ligands

The ortho-tolyl and N-benzyl-benzimidazole substituents create a unique three-dimensional pharmacophore distinct from typical benzimidazole-based kinase inhibitors (e.g., BTK, ROCK2) [1]. The compound can serve as a chemical probe in kinome-wide or serine hydrolase selectivity profiling to determine whether the benzimidazole-pyrrolidinone scaffold engages off-targets beyond AChE. Its well-defined structure (confirmed by exact mass 381.1841 Da and InChIKey DQTVULXYIJFHKA-UHFFFAOYSA-N [2]) ensures reproducible identification in pull-down and mass spectrometry experiments.

Dual-Site Cholinesterase Docking & Pharmacophore Modeling

The compound’s rigid benzimidazole-pyrrolidinone core is amenable to molecular docking studies targeting the catalytic active site (CAS) and peripheral anionic site (PAS) of AChE simultaneously—a design strategy validated for donepezil-based hybrids [1]. Computational chemists can use the experimentally verified molecular formula and exact mass [2] to generate accurate 3D conformers for virtual screening campaigns, benchmarking docking scores against known AChE inhibitors to identify this scaffold’s potential for dual-site binding.

Analytical Reference Standard & Purity Method Development

With a supplier-specified purity of ≥95% (HPLC) and a molecular weight of 381.48 g/mol [1][2], this compound can function as a reference standard for developing HPLC-UV or LC-MS methods to detect and quantify benzimidazole-pyrrolidinone impurities in synthetic batches. Its distinct UV chromophore (benzimidazole) and exact mass facilitate method calibration, supporting quality control workflows in laboratories synthesizing or procuring analogues within this chemotype [2].

Application

Selection Property

Validation Focus

AChE inhibitor SAR expansion

Benzimidazole spacer for PAS binding

Confirm regioisomer identity and AChE IC₅₀ shift vs N-benzyl series

Chemoproteomic profiling

Unique 3D pharmacophore (tolyl/benzyl-benzimidazole)

Verify target engagement beyond cholinesterases; kinome selectivity

Dual-site docking studies

Rigid core with CAS/PAS geometry

Compare docking scores against donepezil co-crystal poses

Analytical reference standard

≥95% purity (HPLC); exact mass 381.18

Method calibration for benzimidazole-pyrrolidinone impurities

• [1] Gupta, M.; Ojha, M.; Yadav, D.; Pant, S.; Yadav, R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem. Neurosci. 2020, 11 (18), 2849–2860. DOI: 10.1021/acschemneuro.0c00403. View Source
• [2] SpectraBase. 4-(1-Benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2-pyrrolidinone (Compound ID: DQTVULXYIJFHKA-UHFFFAOYSA-N). John Wiley & Sons, Inc. View Source